Cas no 2640822-92-8 (1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one)
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-[4-[[1-(9-Methyl-9H-purin-6-yl)-4-piperidinyl]oxy]-2-butyn-1-yl]-1-piperazinyl]ethanone
- 1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
- AKOS040706486
- 2640822-92-8
- F6608-4080
-
- Inchi: 1S/C21H29N7O2/c1-17(29)27-12-10-26(11-13-27)7-3-4-14-30-18-5-8-28(9-6-18)21-19-20(22-15-23-21)25(2)16-24-19/h15-16,18H,5-14H2,1-2H3
- InChI Key: GIDVSMQGPCLPEP-UHFFFAOYSA-N
- SMILES: O(CC#CCN1CCN(C(C)=O)CC1)C1CCN(C2C3=C(N=CN=2)N(C)C=N3)CC1
Computed Properties
- Exact Mass: 411.23827319g/mol
- Monoisotopic Mass: 411.23827319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 79.6Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 659.5±65.0 °C(Predicted)
- pka: 7.38±0.10(Predicted)
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-4080-2μmol |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-5μmol |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-10μmol |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-20μmol |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-1mg |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-2mg |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-3mg |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-4mg |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-5mg |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6608-4080-10mg |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one |
2640822-92-8 | 10mg |
$118.5 | 2023-09-07 |
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
Introduction to 1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 2640822-92-8)
1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structure, represents a fusion of organic chemistry and medicinal chemistry, showcasing the potential for novel therapeutic applications. The compound's chemical formula and structural configuration are critical in understanding its pharmacological properties and potential interactions within biological systems.
The CAS No. 2640822-92-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other molecules with similar structures. The presence of multiple functional groups, including a piperazine ring, a purine moiety, and an alkyne group, makes this compound a versatile scaffold for drug design. These features are particularly interesting because they can influence the compound's solubility, bioavailability, and binding affinity to biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The piperazinyl substituent, for instance, is known to enhance binding interactions with certain biological receptors, making it a valuable component in the development of central nervous system (CNS) drugs. Additionally, the 9-methyl-9H-purin core is a well-documented pharmacophore in antiviral and anticancer agents, further highlighting the potential therapeutic relevance of this compound.
In the context of modern drug discovery, the synthesis of 1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-y l)piperazin -1 -yl]ethan -1 -one exemplifies the intersection of synthetic organic chemistry and medicinal chemistry. The use of advanced synthetic techniques, such as transition metal-catalyzed coupling reactions, has allowed for the efficient construction of its complex framework. These methods not only improve yield but also enable the introduction of diverse structural motifs, expanding the chemical space available for drug discovery.
The purine moiety in this compound is particularly noteworthy due to its prevalence in nucleoside analogs used in antiviral therapies. By incorporating this group into a piperazine-based scaffold, researchers may be able to develop novel agents with enhanced efficacy against viral infections or even cancerous cells. Furthermore, the alkyne functionality provides a handle for further chemical modifications, allowing for the creation of derivatives with tailored pharmacological profiles.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are instrumental in elucidating the three-dimensional structure of these molecules and their interactions with biological targets. For 1-[4-(4-{[1-(9-methyl -9H-purin -6 -yl)piperidin -4 -yl]oxy}but -2 -yn -1 -yl)piperazin -1 -yl]ethan -1 -one, such studies could reveal key insights into its mechanism of action and potential side effects.
The development of new pharmaceuticals is often hindered by issues such as poor solubility or low bioavailability. However, the strategic placement of functional groups like the hydroxyl derived from the ether linkage can improve solubility while maintaining pharmacological activity. This balance is crucial for ensuring that the compound can reach its target site within the body effectively.
As our understanding of biological pathways continues to evolve, so does our ability to design molecules that modulate these pathways with high precision. The complexity of 1-[4-(4-{[1-(9-methyl -9H-purin -6 -yl)piperidin -4 -yl]oxy}but -2 -yn -1 -yl)piperazin -1 -yl]ethan -1 -one makes it an attractive candidate for investigating novel therapeutic strategies. Whether it finds application in treating neurological disorders or combating infectious diseases remains to be seen, but its potential is undeniable.
In conclusion, 1-[4-(4-{[1-(9-methyl -9H-purin -6 -yl)piperidin -4 -yl]oxy}but --2--yn--1--y l)piperazin --1--y l]ethan -- 1--one represents a significant advancement in pharmaceutical chemistry. Its intricate structure and diverse functional groups offer numerous opportunities for further exploration and development. As research progresses, this compound may contribute to groundbreaking discoveries that improve human health and well-being.
2640822-92-8 (1-[4-(4-{[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)